Cas no 1807107-87-4 (4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1807107-87-4
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4896100
• Update Time: 2025-08-02

4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-8(11)6-3(1-5(17)18)7(9(12,13)14)16-2-4(6)15/h2,8H,1H2,(H,17,18)
• InChI Key： HPRRZAKNHNQFOG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(CC(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid

4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1807107-87-4): A Comprehensive Overview

4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1807107-87-4) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid is particularly noteworthy. The presence of difluoromethyl, iodo, and trifluoromethyl groups on the pyridine ring imparts distinct chemical and biological properties to the molecule. These functional groups contribute to the compound's stability, reactivity, and biological activity, making it a valuable scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in drug development. Fluorine atoms are known to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors in improving drug efficacy and pharmacokinetic profiles. The difluoromethyl and trifluoromethyl groups in 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid are particularly advantageous in this context, as they can significantly influence the compound's interaction with biological targets.

In addition to its structural attributes, the iodine atom in 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid provides a versatile handle for further chemical modifications. Iodine is a common leaving group in organic synthesis, facilitating various coupling reactions that can be used to introduce additional functional groups or link the molecule to other bioactive moieties. This flexibility makes the compound an attractive starting point for the synthesis of more complex derivatives with enhanced biological activity.

The acetic acid moiety at the C3 position of the pyridine ring is another key feature of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid. This functional group can participate in various chemical reactions, such as esterification and amidation, which are essential for generating prodrugs or conjugates with improved solubility and bioavailability. The ability to modify this part of the molecule opens up numerous possibilities for optimizing its pharmacological properties.

Recent advances in computational chemistry have also contributed to our understanding of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid. Molecular modeling studies have provided insights into the compound's conformational behavior and its interactions with potential biological targets. These computational tools have been instrumental in predicting the binding modes and affinities of the compound, guiding experimental efforts to optimize its therapeutic potential.

In the realm of medicinal chemistry, 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid has shown promise as a lead compound for developing drugs targeting various diseases. For instance, preliminary studies have indicated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and inflammatory responses. These findings suggest that further exploration of this scaffold could lead to the discovery of novel therapeutic agents with broad-spectrum activity.

Clinical research on compounds derived from 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid is still in its early stages, but initial results are encouraging. Preclinical studies have demonstrated that these compounds possess favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These attributes make them suitable candidates for further development into clinical trials.

The synthesis of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold through a series of well-established organic transformations. These synthetic methods provide a robust foundation for large-scale production and further derivatization efforts.

In conclusion, 4-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1807107-87-4) represents a promising platform for drug discovery and development. Its unique structural features, combined with its potential biological activities and favorable pharmacological properties, make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies continue to uncover new applications and derivatives of this compound, underscoring its significance in advancing therapeutic innovations.